Cas no 2090550-16-4 (Methyl 6-bromo-2-methyl-indazole-5-carboxylate)

• Product Name: Methyl 6-bromo-2-methyl-indazole-5-carboxylate
• CAS No: 2090550-16-4
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5307075
• PubChem ID: 131412699
• Update Time: 2026-03-10

Methyl 6-bromo-2-methyl-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-methyl-2H-indazole-5-carboxylate
• methyl 6-bromo-2-methyl-indazole-5-carboxylate
• 2090550-16-4
• F89780
• Methyl 6-bromo-2-methyl-indazole-5-carboxylate

• Inchi： 1S/C10H9BrN2O2/c1-13-5-6-3-7(10(14)15-2)8(11)4-9(6)12-13/h3-5H,1-2H3
• InChI Key： YAIBWMNWSZUJLI-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(C=C1C(=O)OC)=CN(C)N=2

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 384.9±22.0 °C(Predicted)
• pka: -1.27±0.30(Predicted)

Additional information on Methyl 6-bromo-2-methyl-indazole-5-carboxylate

Methyl 6-bromo-2-methyl-indazole-5-carboxylate (CAS No. 2090550-16-4): A Key Intermediate in Modern Pharmaceutical Research

Methyl 6-bromo-2-methyl-indazole-5-carboxylate (CAS No. 2090550-16-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. This compound, characterized by its indazole core structure, presents a unique framework that is highly conducive to further functionalization, making it a valuable building block for drug discovery and development.

The molecular structure of Methyl 6-bromo-2-methyl-indazole-5-carboxylate consists of an indazole ring system substituted with a bromine atom at the 6-position and a methyl group at the 2-position, along with a carboxylate ester group at the 5-position. This specific arrangement of functional groups provides multiple sites for chemical modification, enabling chemists to tailor the compound for various pharmacological targets. The presence of the bromine atom, in particular, makes it a useful precursor for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on indazole derivatives due to their demonstrated biological activity across multiple therapeutic areas. Indazole-based compounds have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The structural features of Methyl 6-bromo-2-methyl-indazole-5-carboxylate align well with these therapeutic needs, offering a scaffold that can be modified to enhance potency and selectivity.

One of the most compelling applications of Methyl 6-bromo-2-methyl-indazole-5-carboxylate lies in its role as a key intermediate in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer pathways. Kinase inhibitors have become increasingly important in oncology due to their ability to disrupt aberrant signaling cascades that drive tumor growth and progression. Researchers have leveraged the reactivity of this compound to develop novel inhibitors that exhibit improved pharmacokinetic properties and reduced toxicity compared to earlier generations of drugs.

The bromine substituent on the indazole ring of Methyl 6-bromo-2-methyl-indazole-5-carboxylate is particularly valuable for medicinal chemists seeking to introduce diversity into their libraries. This halogen atom can be readily displaced by various nucleophiles, allowing for the introduction of new functional groups such as amines, thiols, or alcohols. Such modifications can be critical in optimizing drug-like properties, including solubility, metabolic stability, and binding affinity.

Recent studies have highlighted the utility of Methyl 6-bromo-2-methyl-indazole-5-carboxylate in the development of antiviral agents. The indazole core has been found to interact with viral enzymes and proteins in ways that can inhibit replication or transmission. For instance, derivatives of this compound have shown activity against herpesviruses and flaviviruses by targeting essential viral enzymes such as polymerases or proteases. The ability to modify the structure systematically allows researchers to fine-tune these interactions and develop more effective antiviral therapies.

The pharmaceutical industry has also explored the potential of Methyl 6-bromo-2-methyl-indazole-5-carboxylate as a precursor for central nervous system (CNS) drugs. Indazole derivatives have demonstrated efficacy in models of depression, anxiety, and neurodegenerative diseases by modulating neurotransmitter systems such as serotonin and dopamine. The structural flexibility provided by this compound enables the design of molecules that can cross the blood-brain barrier while maintaining sufficient bioavailability to exert therapeutic effects.

In addition to its role in drug development, Methyl 6-bromo-2-methyl-indazole-5-carboxylate has found applications in materials science and agrochemical research. Its unique chemical properties make it suitable for synthesizing advanced materials with specialized functions, such as organic semiconductors or luminescent dyes. Furthermore, researchers have investigated its use as a building block for novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact.

The synthesis of Methyl 6-bromo-2-methyl-indazole-5-carboxylate typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include bromination reactions on an indazole scaffold followed by esterification at the carboxyl position. Advances in synthetic methodology have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

Ongoing research continues to uncover new applications for Methyl 6-bromo-2-methyl-indazole-5-carboxylate, particularly in areas where precise molecular modifications are required. Innovations in computational chemistry and high-throughput screening are accelerating the discovery process by allowing researchers to predictably design and synthesize derivatives with enhanced properties. As our understanding of biological targets advances, so too does our ability to utilize intermediates like this one to develop innovative therapeutics.

In conclusion, Methyl 6-bromo-2-methyl-indazole-5-carboxylate (CAS No. 2090550-16-4) represents a cornerstone intermediate in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel bioactive molecules across diverse therapeutic areas. As new research emerges and synthetic techniques evolve, this compound will undoubtedly continue to play a pivotal role in advancing drug discovery and development efforts worldwide.